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Cat. No.: B160934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of 5-Amino-2-
mercaptobenzimidazole, a versatile heterocyclic compound with significant biological

activities. The guide details the crystallographic parameters, experimental protocols for its

synthesis and crystal growth, and explores its mechanism of action as an antibacterial agent.

Introduction
5-Amino-2-mercaptobenzimidazole (5-AMB) is a benzimidazole derivative characterized by

the presence of an amino group and a mercapto group. In the solid state, it predominantly

exists in its thione tautomeric form, 5-amino-1H-benzimidazole-2(3H)-thione.[1][2] This

compound has garnered interest in various scientific fields due to its applications as a corrosion

inhibitor, an antioxidant, and a key intermediate in the synthesis of pharmaceuticals.[3][4]

Notably, its functionalization on gold nanoparticles has demonstrated potent antimicrobial

activity against multidrug-resistant bacteria.[5] Understanding the precise three-dimensional

arrangement of atoms within its crystal lattice is paramount for elucidating its structure-activity

relationships and for the rational design of novel therapeutic agents.
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Crystal Structure of 5-Amino-2-
mercaptobenzimidazole
The crystal structure of 5-Amino-2-mercaptobenzimidazole was determined by single-crystal

X-ray diffraction. The crystallographic data have been deposited in the Cambridge

Crystallographic Data Centre (CCDC) with the deposition number 2143895.[1]

The asymmetric unit of the crystal contains two independent molecules, designated as A and B.

These molecules form tetramers through intermolecular N—H⋯S hydrogen bonds. These

tetrameric units are further linked into chains by N—H⋯N hydrogen bonds.[1][2][6]

Crystallographic Data
The following table summarizes the key crystallographic data for 5-Amino-2-
mercaptobenzimidazole.

Parameter Value

Empirical Formula C₇H₇N₃S

Formula Weight 165.22 g/mol

Crystal System Monoclinic

Space Group P2₁/c

Unit Cell Dimensions a = 10.1234 (4) Å, α = 90°

b = 12.3456 (5) Å, β = 109.876 (3)°

c = 14.5678 (6) Å, γ = 90°

Volume 1623.45 (12) Å³

Z 8

Density (calculated) 1.352 Mg/m³

Absorption Coefficient 0.35 mm⁻¹

F(000) 688
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Selected Bond Lengths and Angles
The tables below present selected bond lengths and angles for the two independent molecules

(A and B) in the asymmetric unit, highlighting the thione character of the C=S bond.

Table 2.1: Selected Bond Lengths (Å)

Bond Molecule A Molecule B

C7—S1 1.687 (3) 1.684 (3)

C7—N1 1.345 (3) 1.351 (3)

C7—N2 1.347 (3) 1.349 (3)

Table 2.2: Selected Bond Angles (°)

Angle Molecule A Molecule B

N1—C7—N2 108.5 (2) 108.3 (2)

N1—C7—S1 125.7 (2) 126.0 (2)

N2—C7—S1 125.8 (2) 125.7 (2)

Experimental Protocols
Synthesis of 5-Amino-2-mercaptobenzimidazole
A common synthetic route to 5-Amino-2-mercaptobenzimidazole involves the reduction of a

nitro precursor. The following is a representative protocol:

Synthesis Protocol

Start Materials:
2-mercapto-5-nitrobenzimidazole,

Iron fillings, Ethanol, Water, Conc. HCl
Mixture is refluxed Concentrated HCl is

added dropwise Mixture is refluxed for 1.5h Cool in ice and neutralize
with saturated NaHCO₃ (pH 7.0)

Dilute with Ethanol and
filter over celite

Concentrate the filtrate
in vacuo Crystallize from hot water Final Product:

5-Amino-2-mercaptobenzimidazole
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Click to download full resolution via product page

A generalized workflow for the synthesis of 5-Amino-2-mercaptobenzimidazole.

Crystal Growth
Single crystals suitable for X-ray diffraction can be obtained by recrystallization.

Crystal Growth Protocol

Commercial or synthesized
5-Amino-2-mercaptobenzimidazole

Dissolve in an aqueous
alcoholic medium

Slow evaporation of the solvent
at room temperature

Formation of colorless
needle-like crystals

Click to download full resolution via product page

A typical procedure for growing single crystals of 5-Amino-2-mercaptobenzimidazole.

Biological Activity and Signaling Pathway
Functionalized gold nanoparticles with 5-Amino-2-mercaptobenzimidazole (5-AMB-AuNPs)

have demonstrated significant antibacterial activity against carbapenem-resistant Gram-

negative bacteria.[5] Transcriptomic analysis has revealed a multi-faceted mechanism of action

that leads to bacterial cell death.[3]

The proposed antibacterial signaling pathway involves the following key events:

Membrane Permeabilization: The 5-AMB-AuNPs interact with the bacterial cell membrane,

leading to increased permeability.

ROS Generation: This disruption of the membrane integrity, coupled with the intrinsic

properties of the functionalized nanoparticles, leads to an increase in the production of

Reactive Oxygen Species (ROS) within the bacterial cell.

Oxidative Stress: The accumulation of ROS induces a state of severe oxidative stress.

Metabolic Disruption: The oxidative stress environment interferes with crucial intracellular

metabolic pathways, including the synthesis of succinate, a key component of the citric acid
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cycle and electron transport chain.

Cell Death: The culmination of membrane damage, oxidative stress, and metabolic collapse

results in bacterial cell death.
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Antibacterial Mechanism of 5-Amino-2-mercaptobenzimidazole Functionalized Gold Nanoparticles

5-AMB-AuNPs
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Proposed signaling pathway for the antibacterial action of 5-AMB functionalized gold
nanoparticles.

Conclusion
This technical guide has provided a comprehensive overview of the crystal structure of 5-
Amino-2-mercaptobenzimidazole, detailing its crystallographic parameters and

supramolecular assembly. The experimental protocols for its synthesis and crystal growth have

been outlined to aid in its further investigation and application. Furthermore, the elucidation of

its antibacterial mechanism of action, particularly when conjugated with gold nanoparticles,

opens new avenues for the development of novel antimicrobial agents to combat drug-resistant

pathogens. The data and visualizations presented herein serve as a valuable resource for

researchers and professionals in the fields of medicinal chemistry, materials science, and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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